Cas no 898754-23-9 (4'-Methyl-3-(2-thiomethylphenyl)propiophenone)

• Product Name: 4'-Methyl-3-(2-thiomethylphenyl)propiophenone
• CAS No: 898754-23-9
• MF: C₁₇H₁₈OS
• MW: 270.389223575592
• CID: 869435
• PubChem ID: 24725914
• Update Time: 2025-05-21

4'-Methyl-3-(2-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-3-(2-methylsulfanylphenyl)propan-1-one
• 4'-METHYL-3-(2-THIOMETHYLPHENYL)PROPIOPHENONE
• 898754-23-9
• AKOS016021398
• 1-(4-Methylphenyl)-3-[2-(methylsulfanyl)phenyl]propan-1-one
• DTXSID00644307
• 4'-Methyl-3-(2-thiomethylphenyl)propiophenone

• MDL： MFCD07699939
• Inchi： 1S/C17H18OS/c1-13-7-9-14(10-8-13)16(18)12-11-15-5-3-4-6-17(15)19-2/h3-10H,11-12H2,1-2H3
• InChI Key： YXOMDCFHLWKLQK-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CCC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 270.10800
• Monoisotopic Mass: 270.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 428.5°C at 760 mmHg
• Flash Point: 234.3°C
• Refractive Index: 1.598
• PSA: 42.37000
• LogP: 4.53240

Additional information on 4'-Methyl-3-(2-thiomethylphenyl)propiophenone

4'-Methyl-3-(2-thiomethylphenyl)propiophenone

4'-Methyl-3-(2-thiomethylphenyl)propiophenone is a complex organic compound with the CAS number 898754-23-9. This compound belongs to the class of aromatic ketones, which are widely studied in organic chemistry due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The molecular structure of 4'-Methyl-3-(2-thiomethylphenyl)propiophenone consists of a phenyl ring substituted with a methyl group at the 4' position and a thiomethyl-substituted phenyl group at the 3 position, connected through a propionyl chain.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4'-Methyl-3-(2-thiomethylphenyl)propiophenone using various methodologies, including cross-coupling reactions and direct arylation techniques. These methods not only enhance the purity of the compound but also reduce the environmental footprint of its production process. The compound's unique electronic properties, derived from its sulfur-containing substituent, make it an attractive candidate for applications in redox-active materials and bioactive molecules.

The physical properties of 4'-Methyl-3-(2-thiomethylphenyl)propiophenone have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies reveal that the compound exhibits a high degree of stability under ambient conditions, making it suitable for long-term storage and transportation. Additionally, its solubility profile in various solvents has been optimized for use in different industrial and laboratory settings.

In terms of applications, 4'-Methyl-3-(2-thiomethylphenyl)propiophenone has shown promise in the development of antimicrobial agents and anticancer drugs. Recent research highlights its ability to inhibit key enzymes involved in bacterial metabolism and tumor growth, thereby opening new avenues for therapeutic interventions. Furthermore, its photochemical properties make it a potential candidate for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs), where its emission characteristics can be tailored for specific applications.

The synthesis of 4'-Methyl-3-(2-thiomethylphenyl)propiophenone involves a multi-step process that begins with the preparation of intermediate compounds, followed by coupling reactions to assemble the final product. The use of catalysts such as palladium complexes has significantly improved the yield and selectivity of these reactions. Researchers are also exploring green chemistry approaches to minimize waste generation during the synthesis process.

From an environmental perspective, understanding the degradation pathways of 4'-Methyl-3-(2-thiomethylphenyl)propiophenone is crucial for assessing its impact on ecosystems. Studies indicate that the compound undergoes biodegradation under aerobic conditions, with microorganisms playing a key role in breaking down its complex structure into simpler compounds. This information is vital for ensuring sustainable practices in industries that utilize this compound.

In conclusion, 4'-Methyl-3-(2-thiomethylphenyl)propiophenone (CAS No: 898754-23-9) is a versatile organic compound with significant potential in various fields due to its unique chemical properties and functional groups. Ongoing research continues to uncover new applications and improve synthetic methods, positioning this compound as an important building block in modern chemical innovation.